Cas no 565190-69-4 ((2E)-3-(2-Naphthalenyl)-2-butenoic Acid)

• Product Name: (2E)-3-(2-Naphthalenyl)-2-butenoic Acid
• CAS No: 565190-69-4
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD11172843
• CID: 1599517
• PubChem ID: 28791504
• Update Time: 2025-04-21

(2E)-3-(2-Naphthalenyl)-2-butenoic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-Naphthyl)-2-butenoic acid
• AC1LDGMP
• 3-(1-naphthylimino)-1,3-dihydro-indol-2-one
• CTK1B8152
• STK025876
• CBDivE_005124
• ARONIS022565
• Oprea1_327392
• 3-(naphthalen-2-yl)-but-2(E)-enoic acid
• 3-(naphthalen-1-ylimino)indolin-2-one
• Oprea1_812662
• (E)-3-(naphthalen-2-yl)but-2-enoic acid
• 2-Butenoic acid, 3-(2-naphthalenyl)-, (2E)-
• 3-(naphthalene-2-yl)but-2-enoic acid
• 3-Naphthalen-2-ylbut-2-enoic acid
• 565190-69-4
• C12360
• CS-14392
• (E)-3-naphthalen-2-ylbut-2-enoic acid
• CS-M1975
• (E)-3-(naphthalen-2-yl)but-2-enoicacid
• SCHEMBL6958575
• MFCD11172843
• SCHEMBL6958568
• DTXSID801278812
• AKOS009221161
• (2E)-3-(2-Naphthalenyl)-2-butenoic acid
• (2E)-3-(NAPHTHALEN-2-YL)BUT-2-ENOIC ACID
• (2E)-3-(2-Naphthalenyl)-2-butenoic Acid

• MDL： MFCD11172843
• Inchi： 1S/C14H12O2/c1-10(8-14(15)16)12-7-6-11-4-2-3-5-13(11)9-12/h2-9H,1H3,(H,15,16)/b10-8+
• InChI Key： SZRLLDRXZMDGKV-CSKARUKUSA-N
• SMILES： OC(/C=C(\C)/C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids